Cas no 89915-96-8 (Propanedioic acid, [methyl(phenylmethyl)amino]-)

Propanedioic acid, [methyl(phenylmethyl)amino]- structure
89915-96-8 structure
Product Name:Propanedioic acid, [methyl(phenylmethyl)amino]-
CAS No:89915-96-8
MF:C11H13NO4
MW:223.225223302841
CID:585275
PubChem ID:54084049
Update Time:2025-04-19

Propanedioic acid, [methyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [methyl(phenylmethyl)amino]-
    • 2-[benzyl(methyl)amino]propanedioic acid
    • SCHEMBL11179311
    • 89915-96-8
    • [Benzyl(methyl)amino]propanedioic acid
    • DTXSID40708912
    • Inchi: 1S/C11H13NO4/c1-12(9(10(13)14)11(15)16)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: MPDONUCEDIIUQP-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 223.084
  • Monoisotopic Mass: 223.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: -1.1
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